Cas no 922066-55-5 (N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,2-dimethylpropanamide)

• Product Name: N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,2-dimethylpropanamide
• CAS No: 922066-55-5
• MF: C₁₈H₂₈N₂O₅S
• MW: 384.490324020386
• CID: 6245319
• PubChem ID: 41621350
• Update Time: 2025-07-15

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,2-dimethylpropanamide
• AKOS024635979
• F2282-0318
• N-[2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]ethyl]-2,2-dimethylpropanamide
• N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)pivalamide
• N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-2,2-dimethylpropanamide
• 922066-55-5

• Inchi： 1S/C18H28N2O5S/c1-18(2,3)17(21)19-7-9-26(22,23)20-8-6-13-10-15(24-4)16(25-5)11-14(13)12-20/h10-11H,6-9,12H2,1-5H3,(H,19,21)
• InChI Key： GUWZFPUAOULDOV-UHFFFAOYSA-N
• SMILES： S(CCNC(C(C)(C)C)=O)(N1CC2C=C(C(=CC=2CC1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 384.17189317g/mol
• Monoisotopic Mass: 384.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.3Ų

Additional information on N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,2-dimethylpropanamide

Recent Advances in the Study of N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,2-dimethylpropanamide (CAS: 922066-55-5)

The compound N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,2-dimethylpropanamide (CAS: 922066-55-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biochemical pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with sulfonylurea receptors (SURs), which play a critical role in insulin secretion and glucose metabolism. Preliminary in vitro studies have demonstrated that 922066-55-5 exhibits high affinity for SUR1, suggesting its potential utility in the treatment of diabetes mellitus. Furthermore, molecular docking simulations have revealed that the compound's sulfonylethyl and tetrahydroisoquinoline moieties are crucial for binding to the SUR1 active site, providing insights for further structural optimization.

In addition to its metabolic effects, recent research has explored the neuroprotective properties of 922066-55-5. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly reduces oxidative stress and apoptosis in neuronal cell lines exposed to amyloid-beta peptides, a hallmark of Alzheimer's disease. These findings suggest that 922066-55-5 may serve as a lead compound for developing novel neuroprotective agents, although further in vivo studies are required to validate these effects.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate that 922066-55-5 exhibits moderate oral bioavailability and a favorable half-life in rodent models. However, its metabolism is primarily mediated by cytochrome P450 enzymes, which may necessitate co-administration with inhibitors in clinical settings to enhance its therapeutic efficacy. These findings underscore the need for further optimization of the compound's pharmacokinetic profile.

In conclusion, the latest research on N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,2-dimethylpropanamide (CAS: 922066-55-5) highlights its multifaceted potential in both metabolic and neurodegenerative disorders. While significant progress has been made in understanding its mechanism of action and therapeutic effects, additional studies are needed to address its pharmacokinetic limitations and explore its clinical applicability. Future research directions may include the development of derivatives with improved metabolic stability and the evaluation of its efficacy in animal models of disease.